Cas no 2138037-27-9 (4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138037-27-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5872593
• PubChem ID: 165491920
• Update Time: 2025-06-15

4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol
• 2138037-27-9
• EN300-1156048

• Inchi： 1S/C13H19NO/c1-2-4-11-6-8-13(15,9-7-11)12-5-3-10-14-12/h3,5-6,8,10-11,14-15H,2,4,7,9H2,1H3
• InChI Key： YYBPNXUPCBVXMI-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CN2)C=CC(CCC)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36Ų

Additional information on 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol

Introduction to 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol (CAS No. 2138037-27-9)

4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2138037-27-9, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound belongs to the class of heterocyclic derivatives, featuring a cyclohexenone core conjugated with a propyl group and a pyrrole moiety. The presence of these functional groups imparts distinct chemical properties and suggests a broad spectrum of possible interactions with biological targets, making it a subject of interest for further investigation.

The molecular structure of 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol consists of a cyclohexene ring system substituted at the 1-position with a 1H-pyrrol-2-yl group, while the 4-position is appended with a propyl chain. This arrangement creates a conjugated system that can influence the compound's electronic properties and reactivity. The pyrrole ring, known for its nitrogen-containing heterocycle, introduces potential hydrogen bonding capabilities and can serve as a scaffold for further derivatization, enhancing its utility in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both cyclohexenone and pyrrole moieties. These structural features are often found in natural products and have demonstrated efficacy in various biological assays. For instance, derivatives of cyclohexenone have been investigated for their anti-inflammatory and antioxidant properties, while pyrrole-based compounds are widely studied for their antimicrobial and anticancer activities. The combination of these motifs in 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol suggests that it may exhibit multifaceted biological effects.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol that incorporate multiple heterocyclic systems offer a rich structural landscape for modulating biological activity. Researchers have employed computational methods to predict the binding modes of such compounds to target proteins, suggesting potential interactions with enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and cancer. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

The synthesis of 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol presents both challenges and opportunities due to its complex architecture. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the desired framework with high precision. The introduction of the propyl group at the 4-position and the pyrrole moiety at the 1-position requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Despite these challenges, the synthetic community has made significant progress in developing efficient routes to access such complex molecules.

From a medicinal chemistry perspective, 4-propyl-1-(1H-pyrrol-2-yl)cyclohex-2-en-1-ol represents an intriguing example of how structural modifications can influence pharmacological outcomes. The conjugated system formed by the cyclohexenone and pyrrole rings may enhance solubility and bioavailability, critical factors for drug development. Additionally, the presence of multiple chiral centers offers opportunities for designing enantiomerically pure compounds with improved selectivity and reduced side effects.

In vitro studies have begun to explore the biological profile of 4-propyl-1-(1H-pyrrol -2 -yl)cyclohex -2 -en -1 -ol. Initial assays have shown promising activity against certain cancer cell lines, where it demonstrated inhibitory effects on key enzymes involved in cell proliferation. Furthermore, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being repurposed for therapeutic applications.

The potential applications of 4-propyl -1 -( 1 H -pyrrol -2 -y l)cyc lohex -2 -en -1 -ol extend beyond oncology and inflammation research. Its unique structural features make it a valuable scaffold for developing novel antimicrobial agents against resistant bacterial strains. The combination of cyclohexenone and pyrrole moieties may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, offering an alternative to conventional antibiotics.

As computational chemistry advances, so does our ability to predict the biological behavior of complex molecules like 4-propyl -1 -( 1 H -pyrrol -2 -y l)cyc lohex -2 -en -1 -ol before experimental testing. Machine learning models trained on large datasets can identify patterns that correlate molecular structure with activity profiles, guiding synthetic efforts toward high-value candidates. This interdisciplinary approach merges organic chemistry expertise with computational insights to accelerate drug discovery pipelines.

The future direction of research on 4-propyl -1 -( 1 H -pyrrol -2 -y l)cyc lohex -2 -en -1 -ol will likely involve optimizing its pharmacokinetic properties through structure-based design principles. Enhancing oral bioavailability while maintaining target specificity remains a key challenge but is achievable through careful modifications at both functional groups within its core structure.